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An In-depth Technical Guide to the Physicochemical Characteristics of 2-Hexyl-1-dodecanol

Introduction
2-Hexyl-1-dodecanol (CAS No: 110225-00-8) is a C18 branched-chain primary alcohol. It

belongs to the class of Guerbet alcohols, which are known for their unique molecular

architecture that imparts distinct and valuable properties compared to their linear-chain

counterparts.[1] The branching disrupts crystal lattice formation, resulting in significantly lower

melting points and excellent fluidity, even at low temperatures.[1] While a linear C18 alcohol

like 1-octadecanol is a waxy solid at room temperature, 2-Hexyl-1-dodecanol remains a liquid.

[1]

This technical guide provides a comprehensive overview of the physicochemical characteristics

of 2-Hexyl-1-dodecanol, its synthesis, and its applications, with a focus on data relevant to

researchers, scientists, and drug development professionals. It is important to note that much

of the detailed experimental data in scientific literature is for the closely related C16 analogue,

2-Hexyl-1-decanol (CAS No: 2425-77-6). Where data for the C18 alcohol is unavailable, data

for the C16 analogue is provided for comparison, as their properties and reaction mechanisms

are very similar.

Physicochemical Characteristics
The physical and chemical properties of 2-Hexyl-1-dodecanol are summarized below. Its

branched, saturated hydrocarbon chain provides high oxidative and thermal stability, while the
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primary hydroxyl group remains reactive for various chemical modifications.[1]

Quantitative Data Summary
The key quantitative physicochemical properties for 2-Hexyl-1-dodecanol (C18) and its

commonly referenced analogue 2-Hexyl-1-decanol (C16) are presented in the tables below for

easy comparison.

Table 1: Physicochemical Properties of 2-Hexyl-1-dodecanol (C18)

Property Value Reference(s)

CAS Number 110225-00-8 [1][2]

Molecular Formula C₁₈H₃₈O [1][3]

Molecular Weight 270.50 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1][3]

Melting Point -10 °C (est.); -7.5 °C [2][4]

Boiling Point
331.64 °C @ 760 mmHg (est.);

120 °C @ 1 Torr
[2][4]

Density 0.836 g/cm³ [4]

Flash Point 124.9 °C (est.) [2][4]

Refractive Index n20/D 1.449 [1][4]

Water Solubility 0.01745 mg/L @ 25 °C (est.) [2]

logP (o/w) 7.815 (est.) [2]

| Vapor Pressure | 1.11E-05 mmHg @ 25°C |[4] |

Table 2: Physicochemical Properties of 2-Hexyl-1-decanol (C16)
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Property Value Reference(s)

CAS Number 2425-77-6 [5][6][7][8]

Molecular Formula C₁₆H₃₄O [6][7]

Molecular Weight 242.44 g/mol [6][7][9]

Appearance Colorless liquid/oil [6][10]

Melting Point -21 to -15 °C [5][8][10][11]

Boiling Point 193-197 °C @ 33 mmHg [5][8][10][11]

Density 0.836 g/mL @ 25 °C [5][8][10][11]

Flash Point 159 °C (closed cup) [5][8]

Refractive Index n20/D 1.449 [5][8][10][11]

Solubility

Insoluble in water; Soluble in

ethanol, ether, benzene,

chloroform, methanol

[6][11]

logP (o/w) 6.66 @ 20°C [11]

| pKa | 15.08 ± 0.10 (Predicted) |[11] |

Experimental Protocols & Synthesis
2-Hexyl-1-dodecanol is primarily synthesized via the Guerbet reaction. An alternative route

involves the hydrogenation of fatty acid esters.

Protocol 1: Guerbet Reaction Synthesis
The Guerbet reaction, discovered by Marcel Guerbet, is a dimerization of a primary alcohol to

form a larger, β-branched primary alcohol.[12] For the synthesis of 2-Hexyl-1-decanol (C16),

the precursor is 1-octanol.

Methodology:
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Reactant Charging: A multi-neck flask equipped with a mechanical stirrer, temperature probe,

nitrogen inlet, and a Dean-Stark apparatus is charged with the precursor alcohol (e.g., 40 g

of 1-octanol).[7]

Catalyst Addition: An alkaline catalyst, such as granular potassium hydroxide (e.g., 1.5 wt%),

and a co-catalyst, like a copper-nickel catalyst on a hydrotalcite support (e.g., 1 wt%), are

added to the flask.[7]

Reaction Conditions: The mixture is heated under a nitrogen flow (50-60 mL/min) to the

reflux temperature of the alcohol (approx. 195-200 °C).[7] The reaction is typically run for

several hours (e.g., 8 hours) at a temperature up to 225 °C, with water being continuously

removed via the Dean-Stark trap.[7]

Purification: After cooling, the reaction mixture is centrifuged to remove the catalyst and any

precipitated potassium carboxylate soaps (a by-product of the Cannizzaro side reaction).[7]

[13] The final product is then purified by fractional vacuum distillation to separate the desired

Guerbet alcohol from unreacted precursor alcohol.[1][7]

Caption: The four-step mechanism of the Guerbet reaction.

Protocol 2: Hydrogenation of Fatty Acid Esters
This alternative two-step method offers greater control over the final product structure.[1]

Methodology:

Ester Synthesis: A C18 branched-chain fatty acid (2-hexyldecanoic acid) is first synthesized.

This acid is then esterified, typically to its methyl ester (methyl 2-hexyldecanoate).[1]

Catalytic Hydrogenation: The resulting fatty acid methyl ester (FAME) is subjected to high-

pressure hydrogenation over a heterogeneous catalyst.[1] The catalyst is chosen to

efficiently reduce the ester group to a primary hydroxyl group, yielding 2-Hexyl-1-
dodecanol.[1]

Caption: Workflow for synthesis via fatty acid ester hydrogenation.
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2-Hexyl-1-dodecanol's unique properties make it a valuable compound in various scientific

fields.

Chemical Intermediate: It serves as a high-purity, regiospecific branched compound for

introducing liquidity and lubrication into formulations.[1] The primary hydroxyl group allows

for subsequent reactions like esterification, ethoxylation, and propoxylation to create

derivatives with unique characteristics.[1][2]

Specialty Solvent: Its branched structure and hydrophobic nature make it an excellent

solvent for nonpolar compounds.[1] This property is leveraged in extraction and purification

processes.[1]

Drug Development & Analysis: A significant application is its use as an organic solvent in

advanced extraction techniques for bioanalysis.[1] Specifically, 2-Hexyl-1-decanol is used in

Parallel Artificial Liquid Membrane Extraction (PALME) to isolate non-polar acidic drugs from

human plasma samples prior to analysis.[10][11]

Cosmetic and Pharmaceutical Formulations: Due to its low irritation potential, liquidity, and

emollient properties, it is used as a skin-conditioning agent and solvent in cosmetic and

pharmaceutical preparations.[1][10][11][14]

Workflow: Parallel Artificial Liquid Membrane Extraction
(PALME)
The PALME technique is used for sample preparation in bioanalysis, where 2-Hexyl-1-decanol

can function as the organic liquid membrane.

Caption: Workflow for drug extraction using PALME.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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